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molecular formula C12H20N2O2 B1398745 5-(4-methylpentyl)-1H-pyrazole-3-carboxylic acid ethyl ester CAS No. 856256-68-3

5-(4-methylpentyl)-1H-pyrazole-3-carboxylic acid ethyl ester

Cat. No. B1398745
CAS RN: 856256-68-3
M. Wt: 224.3 g/mol
InChI Key: FXCXFZGEWCHZFN-UHFFFAOYSA-N
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Patent
US07893098B2

Procedure details

Freshly prepared aq. NaOH (10 M in H2O, 4.97 mmol) was added to a stirring, room temperature solution of 17 (0.2229 g, 0.994 mmol) in MeOH (12.4 mL, 0.4 M) under N2. The reaction was then heated to reflux until the reaction was judged complete by HPLC (20 min): The reaction was concentrated and then dissolved in 2.0 mL H2O. 10% aq. HCl was added dropwise until the pH=2. The white solid that precipitated from the reaction was filtered off and washed with cold H2O. The solid was dried under vacuum overnight to obtain 0.1565 g (80.2%) of 18. 1H (CD3OD, 400 MHz): δ 6.56 (1H, s), 2.68 (2H, t, J=7.6 Hz), 1.67 (2H, quint, J=7.8 Hz), 1.63-1.51 (1H, m), 1.23 (2H, dt, J=8.8, 7.1 Hz), 0.89 (6H, d, J=6.4 Hz) ppm. 13C (CD3OD, 100 MHz): δ 163.79, 149.69, 142.80, 107.65, 39.46, 28.92, 28.11, 26.90, 22.91 ppm. DEPT (CD3OD, 100 MHz): CH3 carbons: 22.91; CH2 carbons: 39.46, 28.11, 26.90; CH carbons: 107.65, 28.92 ppm. HPLC: 8.579 min.
Name
NaOH
Quantity
4.97 mmol
Type
reactant
Reaction Step One
Name
17
Quantity
0.2229 g
Type
reactant
Reaction Step One
Name
MeOH
Quantity
12.4 mL
Type
solvent
Reaction Step One
Name
18
Yield
80.2%

Identifiers

REACTION_CXSMILES
[OH-].[Na+].C([O:5][C:6]([C:8]1[CH:12]=[C:11]([CH2:13][CH2:14][CH2:15][CH:16]([CH3:18])[CH3:17])[NH:10][N:9]=1)=[O:7])C>CO>[CH3:17][CH:16]([CH3:18])[CH2:15][CH2:14][CH2:13][C:11]1[NH:10][N:9]=[C:8]([C:6]([OH:7])=[O:5])[CH:12]=1 |f:0.1|

Inputs

Step One
Name
NaOH
Quantity
4.97 mmol
Type
reactant
Smiles
[OH-].[Na+]
Name
17
Quantity
0.2229 g
Type
reactant
Smiles
C(C)OC(=O)C1=NNC(=C1)CCCC(C)C
Name
MeOH
Quantity
12.4 mL
Type
solvent
Smiles
CO

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The reaction was then heated
TEMPERATURE
Type
TEMPERATURE
Details
to reflux until the reaction
CUSTOM
Type
CUSTOM
Details
was judged complete by HPLC (20 min)
Duration
20 min
CONCENTRATION
Type
CONCENTRATION
Details
The reaction was concentrated
DISSOLUTION
Type
DISSOLUTION
Details
dissolved in 2.0 mL H2O
ADDITION
Type
ADDITION
Details
10% aq. HCl was added dropwise until the pH=2
CUSTOM
Type
CUSTOM
Details
The white solid that precipitated from the reaction
FILTRATION
Type
FILTRATION
Details
was filtered off
WASH
Type
WASH
Details
washed with cold H2O
CUSTOM
Type
CUSTOM
Details
The solid was dried under vacuum overnight
Duration
8 (± 8) h

Outcomes

Product
Name
18
Type
product
Smiles
CC(CCCC1=CC(=NN1)C(=O)O)C
Measurements
Type Value Analysis
AMOUNT: MASS 0.1565 g
YIELD: PERCENTYIELD 80.2%
YIELD: CALCULATEDPERCENTYIELD 80.2%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.